N-{1-[5-{[2-(4-methoxyphenoxy)ethyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]ethyl}-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[1-[5-[2-(4-methoxyphenoxy)ethylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]ethyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H30N4O4S/c1-5-14-29-24(18(2)26-23(30)17-19-6-8-20(31-3)9-7-19)27-28-25(29)34-16-15-33-22-12-10-21(32-4)11-13-22/h5-13,18H,1,14-17H2,2-4H3,(H,26,30)
• InChI Key: DHJFVJMVUKDWLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1CC=C)SCCOC2=CC=C(C=C2)OC)NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C25H30N4O4S
• Molecular Weight: 482.6 g/mol

Description

N-{1-[5-{[2-(4-methoxyphenoxy)ethyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]ethyl}-2-(4-methoxyphenyl)acetamide is a complex organic compound with the molecular formula C25H30N4O4S. It has an average mass of 482.595 Da and a monoisotopic mass of 482.198761 Da . This compound is characterized by the presence of a triazole ring, methoxyphenyl groups, and an allyl group, which contribute to its unique chemical properties.

Preparation Methods

The synthesis of N-{1-[5-{[2-(4-methoxyphenoxy)ethyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]ethyl}-2-(4-methoxyphenyl)acetamide involves multiple steps, typically starting with the preparation of the triazole ring. The reaction conditions often include the use of solvents like dichloromethane or ethanol, and catalysts such as palladium on carbon. Industrial production methods may involve large-scale synthesis using automated reactors to ensure consistency and purity of the final product.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the allyl and methoxyphenyl groups, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of alcohols or amines.

Scientific Research Applications

N-{1-[5-{[2-(4-methoxyphenoxy)ethyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]ethyl}-2-(4-methoxyphenyl)acetamide has various applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or protein binding.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of N-{1-[5-{[2-(4-methoxyphenoxy)ethyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]ethyl}-2-(4-methoxyphenyl)acetamide involves its interaction with molecular targets such as enzymes or receptors. The triazole ring and methoxyphenyl groups play a crucial role in binding to these targets, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Similar compounds to N-{1-[5-{[2-(4-methoxyphenoxy)ethyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]ethyl}-2-(4-methoxyphenyl)acetamide include other triazole derivatives and compounds with methoxyphenyl groups. Some examples are:

1,2,4-Triazole: A simpler triazole compound used in various chemical reactions.

Methoxyphenylacetic acid: A compound with similar methoxyphenyl groups but lacking the triazole ring.

Allyl phenyl ether: Contains an allyl group and phenyl ring, similar to the allyl and methoxyphenyl groups in the target compound.

The uniqueness of this compound lies in its combination of these functional groups, which confer specific chemical and biological properties not found in simpler analogs.